![molecular formula C22H27N3O3S B300107 4-tert-butyl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N-methylbenzenesulfonamide](/img/structure/B300107.png)
4-tert-butyl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-tert-butyl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N-methylbenzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "Compound X" in research literature and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of Compound X is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, it has been investigated for its potential cardiovascular benefits.
Advantages and Limitations for Lab Experiments
One advantage of using Compound X in lab experiments is its ability to selectively target certain enzymes and signaling pathways. This allows for more precise investigation of specific biological processes. However, one limitation of using Compound X is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several future directions for research on Compound X. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in drug delivery systems. Additionally, further research is needed to fully understand the mechanism of action of Compound X and its potential side effects.
Synthesis Methods
The synthesis of Compound X has been achieved using several methods, including the reaction of 4-tert-butylbenzenesulfonyl chloride with N-methyl-N-phenylhydrazinecarboxamide in the presence of a base. Another method involves the reaction of 4-tert-butylbenzenesulfonyl chloride with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid in the presence of a base. Both methods have been used to produce Compound X with high yield and purity.
Scientific Research Applications
Compound X has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. In addition, it has been investigated for its potential use in treating diseases such as Alzheimer's, Parkinson's, and multiple sclerosis. Research has also been conducted on the use of Compound X in drug delivery systems.
Properties
Molecular Formula |
C22H27N3O3S |
---|---|
Molecular Weight |
413.5 g/mol |
IUPAC Name |
4-tert-butyl-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-N-methylbenzenesulfonamide |
InChI |
InChI=1S/C22H27N3O3S/c1-16-20(21(26)25(23(16)5)18-10-8-7-9-11-18)24(6)29(27,28)19-14-12-17(13-15-19)22(2,3)4/h7-15H,1-6H3 |
InChI Key |
NXHLMWHDEXVNDU-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)S(=O)(=O)C3=CC=C(C=C3)C(C)(C)C |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)S(=O)(=O)C3=CC=C(C=C3)C(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.